![molecular formula C17H18ClNOS B3935572 2-(benzylthio)-N-(4-chloro-2-methylphenyl)propanamide](/img/structure/B3935572.png)
2-(benzylthio)-N-(4-chloro-2-methylphenyl)propanamide
Overview
Description
2-(benzylthio)-N-(4-chloro-2-methylphenyl)propanamide is a chemical compound that belongs to the class of amides. It is commonly known as BTCP and has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of BTCP involves the inhibition of FAAH, which leads to an increase in the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids bind to cannabinoid receptors in the body, which are involved in the regulation of various physiological processes. The activation of cannabinoid receptors by endocannabinoids can have therapeutic effects in various diseases such as pain, inflammation, and anxiety.
Biochemical and Physiological Effects
BTCP has been found to have various biochemical and physiological effects in the body. It has been shown to increase the levels of endocannabinoids such as anandamide and 2-AG, which can have therapeutic effects in various diseases. BTCP has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, BTCP has been found to have analgesic effects by reducing pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
BTCP has several advantages for lab experiments. It is a potent inhibitor of FAAH, which makes it a useful tool for studying the endocannabinoid system. Additionally, BTCP has been extensively studied, and its synthesis method has been optimized to increase the yield and purity of the final product. However, there are also some limitations to the use of BTCP in lab experiments. It has been found to have off-target effects on other enzymes, which can lead to unwanted effects. Additionally, the use of BTCP in animal models can be challenging due to its low solubility in water.
Future Directions
There are several future directions for the study of BTCP. One direction is to study its potential therapeutic effects in various diseases such as pain, anxiety, and depression. Additionally, the development of more selective inhibitors of FAAH can help to reduce the off-target effects of BTCP. Another direction is to study the effects of BTCP on other physiological processes such as appetite and metabolism. Finally, the optimization of the synthesis method of BTCP can help to increase the yield and purity of the final product, which can facilitate its use in lab experiments.
Conclusion
In conclusion, BTCP is a chemical compound that has been extensively studied for its potential applications in scientific research. It acts as a potent inhibitor of FAAH, which can have therapeutic effects in various diseases. The mechanism of action of BTCP involves the increase in the levels of endocannabinoids such as anandamide and 2-AG, which can activate cannabinoid receptors in the body. BTCP has several advantages for lab experiments, but there are also some limitations to its use. Finally, there are several future directions for the study of BTCP, which can help to further elucidate its potential applications in scientific research.
Scientific Research Applications
BTCP has been extensively studied for its potential applications in scientific research. It has been found to act as a potent inhibitor of fatty acid amide hydrolase (FAAH), which is an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are lipid molecules that are involved in the regulation of various physiological processes such as pain, inflammation, and appetite. Inhibition of FAAH by BTCP leads to an increase in the levels of endocannabinoids, which can have therapeutic effects in various diseases such as pain, anxiety, and depression.
properties
IUPAC Name |
2-benzylsulfanyl-N-(4-chloro-2-methylphenyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNOS/c1-12-10-15(18)8-9-16(12)19-17(20)13(2)21-11-14-6-4-3-5-7-14/h3-10,13H,11H2,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEFAXYSKBAGUME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NC(=O)C(C)SCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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